Cas no 834897-53-9 (Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-,3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester)

• Product name: Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-,3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester
• CAS No: 834897-53-9
• MF: C₃₇H₄₅FO₇
• MW: 620.747415304184
• CID: 1808550

Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-,3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-,3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester
• Benzoic acid, 4-[[4-(octyloxy)benzoyl]oxy]-, 3-fluoro-4-[[[(1R)-1-methylheptyl]oxy]carbonyl]phenyl ester

• Inchi： 1S/C37H45FO7/c1-4-6-8-10-11-13-25-42-30-19-15-28(16-20-30)35(39)44-31-21-17-29(18-22-31)36(40)45-32-23-24-33(34(38)26-32)37(41)43-27(3)14-12-9-7-5-2/h15-24,26-27H,4-14,25H2,1-3H3/t27-/m1/s1
• InChI Key： VAJVZZXJNYLKOJ-HHHXNRCGSA-N
• SMILES： C(OC1=CC=C(C(O[C@H](C)CCCCCC)=O)C(F)=C1)(=O)C1=CC=C(OC(=O)C2=CC=C(OCCCCCCCC)C=C2)C=C1

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 705.0±60.0 °C(Predicted)